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Compound of Interest

Compound Name: Phenyltin trichloride

Cat. No.: B074287 Get Quote

Protocol for the Laboratory Use of Phenyltin
Trichloride
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use

of phenyltin trichloride in a laboratory setting. Phenyltin trichloride is a versatile reagent in

organic synthesis, primarily utilized as a source of the phenyl group in cross-coupling reactions.

However, it is a highly toxic and corrosive compound that requires strict adherence to safety

protocols.

Properties and Hazards
Phenyltin trichloride is a colorless to pale yellow solid or liquid with a pungent odor.[1] It is

sensitive to moisture and light.[2][3] Due to its high toxicity and corrosivity, it must be handled

with extreme caution.

Table 1: Physical and Chemical Properties of Phenyltin Trichloride
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Property Value

CAS Number 1124-19-2

Molecular Formula C6H5Cl3Sn

Molecular Weight 302.17 g/mol [4]

Appearance Colorless to pale yellow solid or clear liquid[1][5]

Boiling Point 142-143 °C at 25 mmHg[6][7]

Melting Point -20 °C to -31 °C[4][8]

Density 1.839 g/mL at 25 °C[6][7]

Solubility Reacts with water[1][6]

Flash Point 113 °C (235.4 °F) - closed cup[7]

Hazard Identification:

Phenyltin trichloride is classified as a hazardous substance with the following primary

concerns:

Corrosive: Causes severe skin burns and eye damage.[1][2][9][10]

Toxic: Harmful if swallowed, in contact with skin, or if inhaled.[3] Ingestion or inhalation can

lead to severe irritation of the respiratory and digestive tracts, potentially causing organ

damage.[1][5]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1][3][7][9]

Safety and Handling Protocol
Adherence to the following safety protocols is mandatory when working with phenyltin
trichloride.

2.1. Personal Protective Equipment (PPE)

Eye and Face Protection: Chemical safety goggles and a face shield are required.[11]
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Skin Protection: A lab coat and appropriate chemical-resistant gloves (e.g., nitrile) are

essential.[2][11] Contaminated clothing must be removed immediately and washed before

reuse.[1]

Respiratory Protection: All work must be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[5]

2.2. Engineering Controls

Chemical Fume Hood: All manipulations of phenyltin trichloride must be performed in a

well-ventilated chemical fume hood.[5]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.[5]

2.3. Storage

Store in a cool, dry, and dark place away from incompatible materials such as oxidizing

agents and moisture.[2][5]

Keep the container tightly closed and store under an inert atmosphere (e.g., nitrogen or

argon).[2][5]

Store in a designated corrosives area.[5]

2.4. Spill and Waste Disposal

Spill: In case of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal.[5] Avoid runoff into waterways.[5]

Waste Disposal: Dispose of phenyltin trichloride waste as hazardous chemical waste in

accordance with local, state, and federal regulations.[5][9][10] Do not dispose of it down the

drain.[3]

Experimental Protocols
Phenyltin trichloride is a key reagent in Stille cross-coupling reactions, a powerful method for

forming carbon-carbon bonds.
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3.1. Application Note: Stille Cross-Coupling Reaction

The Stille reaction involves the palladium-catalyzed coupling of an organotin compound with an

organic halide or triflate. Phenyltin trichloride can serve as the organotin component to

introduce a phenyl group. The general mechanism involves oxidative addition of the organic

halide to a Pd(0) catalyst, followed by transmetalation with the organotin reagent and reductive

elimination to yield the coupled product and regenerate the Pd(0) catalyst.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b074287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L2

Oxidative
Addition

Organic Halide (R-X)

R-Pd(II)L2-X

Transmetalation

Phenyltin Trichloride
(PhSnCl3)

R-Pd(II)L2-Ph Reductive
Elimination Coupled Product (R-Ph)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Preparation

Reaction

Workup

Purification

Combine Reactants:
- 1-iodo-4-nitrobenzene
- Phenyltin trichloride

- Pd2(dba)3
- AsPh3

- Anhydrous DMF

Heat at 80 °C for 12-24h

Quench with sat. NaHCO3

Extract with CH2Cl2

Dry organic layers (MgSO4)

Concentrate in vacuo

Column Chromatography

Isolate 4-Nitrobiphenyl

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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